Cas no 2138210-38-3 (5-(6-formylpyridin-3-yl)furan-2-carboxylic acid)

• Product Name: 5-(6-formylpyridin-3-yl)furan-2-carboxylic acid
• CAS No: 2138210-38-3
• MF: C₁₁H₇NO₄
• MW: 217.177582979202
• CID: 5885415
• PubChem ID: 165484058
• Update Time: 2025-05-19

5-(6-formylpyridin-3-yl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(6-formylpyridin-3-yl)furan-2-carboxylic acid
• 2138210-38-3
• EN300-1131857

• Inchi： 1S/C11H7NO4/c13-6-8-2-1-7(5-12-8)9-3-4-10(16-9)11(14)15/h1-6H,(H,14,15)
• InChI Key： XWACBEVRIWUTHH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1C1C=NC(C=O)=CC=1

Computed Properties

• Exact Mass: 217.03750770g/mol
• Monoisotopic Mass: 217.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.4Ų

Additional information on 5-(6-formylpyridin-3-yl)furan-2-carboxylic acid

Recent Advances in the Study of 5-(6-Formylpyridin-3-yl)furan-2-carboxylic Acid (CAS: 2138210-38-3)

5-(6-Formylpyridin-3-yl)furan-2-carboxylic acid (CAS: 2138210-38-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential applications in drug discovery.

The compound's structure, featuring both a formylpyridine and a furan carboxylic acid moiety, makes it an attractive scaffold for the design of novel drug candidates. Recent synthetic methodologies have optimized the production of 5-(6-formylpyridin-3-yl)furan-2-carboxylic acid, enabling its use in high-throughput screening and combinatorial chemistry. Advances in catalytic processes and green chemistry have also improved the yield and purity of this compound, facilitating its broader application in research and development.

In terms of biological activity, 5-(6-formylpyridin-3-yl)furan-2-carboxylic acid has shown promise as a building block for inhibitors targeting protein kinases, which are critical regulators of cellular signaling pathways. Several studies have demonstrated its efficacy in modulating kinase activity, particularly in the context of cancer and inflammatory diseases. For example, derivatives of this compound have been reported to exhibit potent inhibitory effects on specific kinases involved in tumor progression, suggesting its potential as a lead compound for anticancer drug development.

Furthermore, the compound's ability to form stable complexes with metal ions has been explored in the context of metallodrug design. Researchers have investigated its chelating properties for the development of novel therapeutic agents targeting metal-dependent enzymes and pathways. These studies have opened new avenues for the application of 5-(6-formylpyridin-3-yl)furan-2-carboxylic acid in the treatment of diseases such as neurodegenerative disorders and infectious diseases, where metal homeostasis plays a crucial role.

Recent computational studies have also contributed to a deeper understanding of the compound's molecular interactions. Molecular docking and dynamics simulations have revealed key binding motifs and interaction patterns, providing insights into its mechanism of action and guiding the design of more potent derivatives. These in silico approaches, combined with experimental validation, have accelerated the optimization of 5-(6-formylpyridin-3-yl)furan-2-carboxylic acid-based compounds for enhanced efficacy and selectivity.

In conclusion, 5-(6-formylpyridin-3-yl)furan-2-carboxylic acid (CAS: 2138210-38-3) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery and development. Its synthetic versatility, biological activity, and potential for structural optimization make it a valuable tool for researchers aiming to address unmet medical needs. Future studies are expected to further explore its therapeutic potential, particularly in the context of personalized medicine and targeted therapies.